molecular formula C9H10N2OS B8534941 5-Methyl-2-(3-pyridyl)thiazolidin-4-one

5-Methyl-2-(3-pyridyl)thiazolidin-4-one

Cat. No.: B8534941
M. Wt: 194.26 g/mol
InChI Key: HBJYXEMQCRRCKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-2-(3-pyridyl)thiazolidin-4-one is a useful research compound. Its molecular formula is C9H10N2OS and its molecular weight is 194.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10N2OS

Molecular Weight

194.26 g/mol

IUPAC Name

5-methyl-2-pyridin-3-yl-1,3-thiazolidin-4-one

InChI

InChI=1S/C9H10N2OS/c1-6-8(12)11-9(13-6)7-3-2-4-10-5-7/h2-6,9H,1H3,(H,11,12)

InChI Key

HBJYXEMQCRRCKC-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)NC(S1)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3-(2-Hydroxyethyl)-5-methyl-2-(3-pyridyl)- thiazolidin-4-one (18.75 g, 78.7 mmol) was dissolved in methylene chloride (200 ml). Pyridine (9.55 ml, 118 mmol) was added and further, thionyl chloride (20 ml, 274 mmol) was added dropwise over 2 hours at 0 to 5° C. This reaction mixture was kept between those temperatures for 5 hours. The resulting mixture was washed with aqueous NaHCO3 and aqueous NaCl, dried, and the solvent was removed in vacuo. The residue was chromatographed on silica gel and upon recrystallization from hexane-ether, gave 2,5-cis-3-(2-chloroethyl)-5-methyl-2-(3-pyridyl)thiazolidin-4-one (7.11 g) and 2,5-2-chloroethyl)-5-methyl-2-(3-pyridyl)thiazolidin-4one (3.11 g), (51% yield).
Name
3-(2-Hydroxyethyl)-5-methyl-2-(3-pyridyl)- thiazolidin-4-one
Quantity
18.75 g
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200 mL
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9.55 mL
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Reaction Step Two

Synthesis routes and methods II

Procedure details

According to the procedure of Example 3, the title compound was prepared by using nicotinaldehyde, ammonium carbonate, and thiolactic acid as charge stock. m.p. 109.5°-110.5° C. IR (nujol) [cm-1 ]; 1680.
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